Cas no 69062-43-7 (Isoquinoline, 1,2,3,4-tetrahydro-2-methyl-5-nitro-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-2-methyl-5-nitro-
• CAS No: 69062-43-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4147395
• PubChem ID: 12467927
• Update Time: 2025-04-24

Isoquinoline, 1,2,3,4-tetrahydro-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-methyl-5-nitro-
• 69062-43-7
• SCHEMBL8025236
• WHWFAAFWFZZSQK-UHFFFAOYSA-N
• 2-Methyl-5-nitro-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H12N2O2/c1-11-6-5-9-8(7-11)3-2-4-10(9)12(13)14/h2-4H,5-7H2,1H3
• InChI Key： WHWFAAFWFZZSQK-UHFFFAOYSA-N
• SMILES： C1C2=C(C([N+]([O-])=O)=CC=C2)CCN1C

Computed Properties

• Exact Mass: 192.089877630Da
• Monoisotopic Mass: 192.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.1Ų